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Compound of Interest

Compound Name: γ-Butyrolactone-d6

Cat. No.: B1163200 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling γ-Butyrolactone-d6. The following procedures and

recommendations are designed to ensure safe handling, storage, and disposal of this

compound in a laboratory setting.

Chemical Identifier:

Compound Name γ-Butyrolactone-d6

Synonyms GBL-d6, Dihydro-2(3H)-furanone-d6

CAS Number 93634-93-6

Molecular Formula C₄D₆O₂

Molecular Weight 92.13 g/mol

Hazard Identification
γ-Butyrolactone-d6 is the deuterated form of γ-Butyrolactone (GBL). While deuterated

compounds are generally non-radioactive and considered safe for laboratory use, the primary

hazards are associated with the parent compound, GBL.[1] Based on the safety data for GBL,

users should be aware of the following potential hazards:
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Health Hazards: Harmful if swallowed, causes serious eye damage, and may cause

drowsiness or dizziness.[2][3] Avoid breathing mist, vapors, or spray.[3][4]

Physical Hazards: It is a combustible liquid.[3]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is essential to minimize exposure and ensure personal

safety.

PPE Category Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side protection or a face

shield (8-inch minimum).[3][4]

To prevent contact with eyes,

which can cause serious

damage.[2][3]

Hand Protection

Chemical resistant gloves

tested according to EN 374.

Butyl caoutchouc (butyl rubber)

gloves with a minimum

thickness of 0.3 mm are

recommended, offering a

breakthrough time of >480

minutes.[4]

To prevent skin contact.

Skin and Body Protection
Protective workwear and

impervious clothing.

To protect skin from accidental

splashes or spills.

Respiratory Protection

Required when vapors or

aerosols are generated.[4] An

air-purifying respirator with a

Type A filter (for organic gases

and vapors with a boiling point

> 65 °C) or a full-face supplied-

air respirator is appropriate.[3]

[4]

To prevent inhalation of

harmful vapors that can cause

respiratory irritation and

dizziness.[2]

Operational Plan: Step-by-Step Handling Procedure
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A systematic approach to handling γ-Butyrolactone-d6 is critical for maintaining a safe

laboratory environment.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[5]

Ensure that an eyewash station and safety shower are readily accessible.

Keep away from drains and surface water.[4]

2. Handling the Compound:

Avoid contact with skin and eyes.[3]

Do not inhale mist, vapors, or spray.[2]

Do not eat, drink, or smoke when using this product.[2][4]

Wash hands thoroughly after handling.[2]

Store in a cool, dry, and well-ventilated place in a tightly closed container.[2][3][5]

3. In Case of Exposure or Spill:

Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and immediately call a POISON CENTER

or doctor.[4]

Skin Contact: Take off contaminated clothing and rinse the skin with water/shower.[4]

Inhalation: Provide fresh air. Seek medical advice if symptoms persist.

Ingestion: Rinse mouth. Call a POISON CENTER or doctor if you feel unwell.

Spill: Evacuate the area. Use personal protective equipment. Absorb the spill with inert, non-

flammable material (e.g., sand, diatomaceous earth) and collect it in a suitable, closed

container for disposal.[2][3] Do not let the product enter drains.[3]
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Disposal Plan
Proper disposal of γ-Butyrolactone-d6 and its contaminated materials is crucial to prevent

environmental contamination and comply with regulations.

Waste Product: Dispose of as hazardous waste. The material can be sent to a licensed

chemical destruction plant or disposed of by controlled incineration with flue gas scrubbing.

[6]

Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and can then be

offered for recycling or reconditioning. Alternatively, puncture the packaging to render it

unusable and dispose of it in a sanitary landfill.[6]

Regulations: All waste disposal must be conducted in accordance with local, state, and

federal environmental regulations.[5]

Experimental Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of γ-Butyrolactone-
d6 from receipt to disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1163200?utm_src=pdf-body
https://p.globalsources.com/IMAGES/PDT/SPEC/687/K1189767687.pdf
https://p.globalsources.com/IMAGES/PDT/SPEC/687/K1189767687.pdf
https://www.eschemy.com/news/precautions-and-advantages-of-butyrolactone-gbl-products-in-use
https://www.benchchem.com/product/b1163200?utm_src=pdf-body
https://www.benchchem.com/product/b1163200?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1163200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Safe Handling of γ-Butyrolactone-d6

Receipt and Storage

Pre-Use Safety Check
(Fume Hood, PPE, Spill Kit)

Before Use

Handling and Use
(Dispensing, Reaction Setup)

Proceed with Caution

Post-Use Decontamination
(Glassware, Surfaces)

After Experiment

Emergency Preparedness
(Eyewash, Shower, First Aid)

In Case of Spill/Exposure

Waste Segregation
(Liquid, Solid, Sharps)

Generate Waste

Temporary Waste Storage
(Labeled, Sealed Containers)

Containerize

Waste Disposal
(Authorized Vendor)

Scheduled Pickup

Click to download full resolution via product page

Caption: Workflow for the safe handling of γ-Butyrolactone-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1163200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

